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Abstract

Trimethylsulfoxonium bromide has emerged as a cornerstone reagent in organosulfur
chemistry, primarily recognized for its critical role in the generation of dimethylsulfoxonium
methylide, the key intermediate in the widely applied Corey-Chaykovsky reaction. This
technical guide provides an in-depth exploration of the synthesis, properties, and diverse
applications of trimethylsulfoxonium bromide, with a particular focus on its utility in the
construction of essential organic motifs such as epoxides and cyclopropanes. Detailed
experimental protocols for its synthesis and key reactions are presented, alongside a
comprehensive summary of its physicochemical and spectroscopic data. Furthermore, this
guide illustrates the fundamental reaction pathways and experimental workflows through
detailed diagrams, offering a valuable resource for researchers and professionals in organic
synthesis and drug development.

Introduction

Organosulfur compounds are of paramount importance in organic chemistry, finding extensive
applications in the synthesis of pharmaceuticals, agrochemicals, and functional materials.
Among the vast array of organosulfur reagents, sulfoxonium salts, and in particular
Trimethylsulfoxonium bromide, have garnered significant attention due to their unique
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reactivity and synthetic utility.[1] This guide will delve into the core aspects of
Trimethylsulfoxonium bromide, providing a technical overview of its significance and
practical application in contemporary organic synthesis.

Physicochemical and Spectroscopic Properties

Trimethylsulfoxonium bromide is a white crystalline solid that is soluble in polar solvents
such as water and dimethyl sulfoxide (DMSOQ).[2] Its stability and ease of handling, compared
to other related sulfur ylide precursors, make it a preferred reagent in many synthetic
applications.[3]

hvsical and Chemical

Property Value Reference(s)
Chemical Formula CsHoBros [4]
Molecular Weight 173.07 g/mol [4]
Appearance White to off-white crystalline 2]
powder
Melting Point 188-191 °C [5]
Solubility Soluble in water and DMSO [2]
Purity (typical) >98.0% [6]

Spectroscopic Data

The structural integrity of Trimethylsulfoxonium bromide can be confirmed through various
spectroscopic technigues.
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Spectroscopy Data Reference(s)

6 ~3.8 ppm (s, 9H ical for
1H NMR (DMSO-ds) _ P ( _) (P [71181[e1
trimethylsulfoxonium salts)

0 ~40 ppm (typical for methyl
13C NMR (DMSO-de) groups attached to [51[7]

sulfoxonium sulfur)

Strong S=0 stretching band
FTIR (KBr pellet) expected around 1200-1250 [10][11]

cm~t

Synthesis of Trimethylsulfoxonium Bromide

The most common and industrially relevant synthesis of Trimethylsulfoxonium bromide
involves the reaction of dimethyl sulfoxide (DMSO) with methyl bromide.[9] Care must be taken
during this synthesis as the reaction can be exothermic.

Synthetic Workflow

Synthesis of Trimethylsulfoxonium Bromide

(Dimethyl Sulfoxide (DMSO)) (Methyl Bromide (MeBrD
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Synthesis of Trimethylsulfoxonium Bromide.
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Detailed Experimental Protocol

Materials:

Dimethyl sulfoxide (DMSO)
Methyl bromide (MeBr)
Isopropanol (for washing)

Reaction vessel equipped with a stirrer, thermometer, and a means for controlled gas
addition.

Procedure:

Charge the reaction vessel with dimethyl sulfoxide.

With vigorous stirring, slowly bubble methyl bromide gas into the DMSO at a controlled
temperature, typically between 50-75 °C.

The reaction is exothermic and should be carefully monitored. The addition rate of methyl
bromide should be adjusted to maintain the desired temperature.

After the addition is complete, the reaction mixture is stirred for an additional period to
ensure complete reaction.

Upon cooling, Trimethylsulfoxonium bromide precipitates out of the solution.

The solid product is collected by filtration, washed with a suitable solvent like isopropanol to
remove any unreacted starting materials, and then dried under vacuum.

This process can yield Trimethylsulfoxonium bromide in yields of up to 90%.[9]

The Corey-Chaykovsky Reaction: A Cornerstone
Application

The premier application of Trimethylsulfoxonium bromide is as a precursor to

dimethylsulfoxonium methylide, a stabilized sulfur ylide. This ylide is a key reagent in the
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Corey-Chaykovsky reaction, which is a powerful method for the synthesis of epoxides from
aldehydes and ketones, and cyclopropanes from a,3-unsaturated carbonyl compounds.[1][10]
[11]

Generation of Dimethylsulfoxonium Methylide

The first step in the Corey-Chaykovsky reaction is the deprotonation of Trimethylsulfoxonium
bromide with a strong base, such as sodium hydride, to generate the reactive
dimethylsulfoxonium methylide.

Generation of Dimethylsulfoxonium Methylide

Grimethylsulfoxonium Bromide) (Strong Base (e.g., NaH))

Deprotonation

Dimethylsulfoxonium Methylide
(Corey's Reagent)
|
|

Corey-Chaykovsky Epoxidation Pathway

(Dimethylsulfoxonium Methylide) Gldehyde or Ketone)

Nucleophilic Attack

Betaine Intermediate

|
|
ntramolecular :
Ring Closure |

Epoxide DMSO

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.rsc.org/suppdata/d2/re/d2re00389a/d2re00389a1.pdf
https://www.rsc.org/suppdata/ra/c4/c4ra07923j/c4ra07923j1.pdf
https://hmdb.ca/spectra/nmr_one_d/2060
https://www.benchchem.com/product/b049335?utm_src=pdf-body
https://www.benchchem.com/product/b049335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Corey-Chaykovsky Cyclopropanation Pathway

(Dimethylsulfoxonium Methylide) G,B-Unsaturated CarbonyD

1,4-Conjug

Enolate Intermediate

Intramolecular
ing Closure

ate Addition

Cyclopropyl Ketone

DMSO

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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